Sodium 2-((2-amino-6-oxo-1H-purin-9(6H)-yl)methoxy)ethanolate dihydrate

• IUPAC Name: sodium;2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethanolate;dihydrate
• InChI: InChI=1S/C8H10N5O3.Na.2H2O/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14;;;/h3H,1-2,4H2,(H3,9,11,12,15);;2*1H2/q-1;+1
• InChI Key: QLLUCCIBZOGWCG-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(N1COCC[O-])N=C(NC2=O)N.O.O.[Na+]
• Molecular Formula: C8H14N5NaO5
• Molecular Weight: 283.22 g/mol

Description

Sodium 2-((2-amino-6-oxo-1H-purin-9(6H)-yl)methoxy)ethanolate dihydrate (Na2AOMe) is an organic compound that is commonly used in scientific research. It is a salt of 2-amino-6-oxo-1H-purin-9(6H)-yl)methoxy)ethanolate and sodium. Na2AOMe is a white powder that is soluble in water and is used as an intermediate in the synthesis of various compounds. Na2AOMe is used as a reagent in organic synthesis and in the preparation of various pharmaceuticals and other compounds. It is also used in the synthesis of enzymes and in the study of enzyme kinetics.

Scientific Research Applications

Azido Derivatives and Nucleoside Analogs

One area of application involves the synthesis of azido derivatives of geminal bis(alkoxy-NNO-azoxy) compounds, which are key intermediates in organic synthesis. These derivatives are generated through reactions involving mesylate of 2,2-bis(methoxy-NNO-azoxy)ethanol and sodium azide, showcasing the utility of sodium-based reactions in synthesizing complex organic molecules (Zyuzin, 2015). Additionally, the synthesis of acyclic nucleoside and nucleotide analogs derived from 6-amino-7H-purin-8(9H)-one emphasizes the role of sodium compounds in the formation of nucleoside analogs, which are of interest in medicinal chemistry for their potential therapeutic applications (Janeba, Holý, & Masojídková, 2000).

Organic Synthesis and Materials Chemistry

Further exploration into the field of organic synthesis includes the study of reactions involving 6-aminopyrimidin-4-ones, leading to the synthesis of pyrido[2,3-d]pyrimidines. These reactions, conducted in various media, highlight the versatility of sodium compounds in facilitating diverse organic transformations (Garcia, Sánchez, & Nogueras, 1989). The synthesis of chiral amino alcohols with an amino acid-based skeleton is another significant application, where sodium bis(2-methoxyethoxy)aluminum hydride (NaAlH2(OCH2CH2OCH3)2) is employed to rapidly produce optically active N-protected amino alcohols, showcasing the application in the synthesis of complex chiral molecules (Juszczyk, Kasprzykowska, & Kołodziejczyk, 2005).